Cas no 1270395-15-7 (3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol)

• Product Name: 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol
• CAS No: 1270395-15-7
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 6419034
• PubChem ID: 84042195
• Update Time: 2025-08-03

3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol
• 1270395-15-7
• EN300-1963884

• Inchi： 1S/C9H10ClF2NO/c10-6-4-8(12)7(11)3-5(6)9(13)1-2-14/h3-4,9,14H,1-2,13H2
• InChI Key： JJZKCGROGNKSPY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CCO)N)F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Monoisotopic Mass: 221.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol

Comprehensive Overview of 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270395-15-7)

The compound 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270395-15-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a chloro-difluorophenyl moiety and an amino-propanol backbone, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture.

One of the key reasons for the growing interest in 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol is its potential application in developing novel small-molecule therapeutics. The presence of both amino and hydroxyl functional groups allows for further derivatization, enabling the creation of compounds with enhanced pharmacokinetic properties. Recent studies have explored its use in targeting enzyme inhibitors and receptor modulators, which are critical in treating chronic diseases like diabetes and neurodegenerative disorders.

In the agrochemical sector, 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol has shown promise as a precursor for crop protection agents. The difluorophenyl group is known for its ability to improve the bioavailability and stability of agrochemicals, making it a hotspot for innovation. With the global push toward sustainable farming, this compound aligns with the demand for eco-friendly solutions that minimize environmental impact while maximizing efficacy.

From a synthetic chemistry perspective, the compound’s CAS No. 1270395-15-7 is often associated with advanced catalytic reactions and green chemistry methodologies. Researchers are optimizing its production using microwave-assisted synthesis and flow chemistry, which reduce waste and energy consumption. These advancements resonate with the broader scientific community’s focus on carbon footprint reduction and process efficiency.

Another area of exploration for 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol is its role in material science. The compound’s aromatic and polar functionalities make it a candidate for designing advanced polymers and coatings with tailored properties. This aligns with the increasing demand for high-performance materials in industries such as electronics, automotive, and aerospace.

Given its multifaceted applications, 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol is also a subject of interest in computational chemistry and AI-driven drug design. Machine learning models are being employed to predict its interactions with biological targets, accelerating the discovery of next-generation therapeutics. This intersection of cheminformatics and experimental research is a testament to the compound’s relevance in modern science.

In summary, 3-amino-3-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270395-15-7) is a versatile and highly functionalized compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and adaptability position it as a key player in addressing contemporary scientific and industrial challenges. As research continues to unfold, this compound is poised to contribute significantly to innovations in healthcare, agriculture, and sustainable technology.